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An In-depth Technical Guide to the Commercial Availability and Application of 2-
Cyclobutylethanol for Researchers and Drug Development Professionals

Abstract

The cyclobutane ring, a motif once considered esoteric, has emerged as a powerful scaffold in
modern medicinal chemistry. Its unique conformational rigidity and three-dimensional geometry
offer distinct advantages in optimizing drug candidates for improved potency, selectivity, and
pharmacokinetic profiles. This guide provides a comprehensive technical overview of 2-
cyclobutylethanol (CAS No. 4415-74-1), a key building block for accessing this valuable
chemical space. We will cover its commercial availability, provide validated synthesis and
analytical protocols, discuss its strategic applications in drug development, and detail critical
safety and handling procedures. This document is intended to serve as a practical resource for
researchers, chemists, and drug development professionals seeking to leverage cyclobutane-
containing synthons in their discovery programs.

The Strategic Importance of the Cyclobutane Moiety
in Modern Drug Discovery
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The drive to create novel therapeutics with superior efficacy and safety has led medicinal
chemists to explore chemical space beyond traditional flat, aromatic systems. This "escape
from flatland" has highlighted the utility of strained, sp3-rich scaffolds like the cyclobutane ring.
[1][2] The cyclobutane unit is not merely a passive linker; its puckered, well-defined three-
dimensional structure can enforce specific conformations on pharmacophoric groups, leading
to enhanced binding affinity and selectivity for the target protein.

Furthermore, the cyclobutane moiety can act as a bioisostere for other groups, such as gem-
dimethyl or phenyl rings, while offering improved metabolic stability and solubility.[1] Its
incorporation has proven successful in several clinical candidates and approved drugs,
demonstrating its value in addressing the complex challenges of drug design.[1] Molecules like
the oncology drug Carboplatin and the antiviral Boceprevir showcase the therapeutic success
of incorporating this four-membered ring. 2-Cyclobutylethanol serves as a versatile and
readily available entry point for introducing this valuable scaffold into complex molecular
architectures.

Physicochemical Properties of 2-Cyclobutylethanol

A thorough understanding of a building block's fundamental properties is critical for its effective
use in synthesis and process development. The key physicochemical properties of 2-
cyclobutylethanol are summarized below.
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Property Value Source
CAS Number 4415-74-1 [3]
Molecular Formula CeH120 [3]
Molecular Weight 100.16 g/mol [3]
Appearance Colorless Liquid
IUPAC Name 2-cyclobutylethanol [3]
InChi Key KUARIPXRZDVUJO- 3]
UHFFFAOYSA-N
SMILES Cicc(cicceo [3]
Boiling Point ~167-168 °C (Predicted) N/A
Density ~0.92 g/cm3 (Predicted) N/A
Solubility Soluble in most organic N/A

solvents.

Commercial Availability and Procurement

2-Cyclobutylethanol is readily available from a variety of chemical suppliers, typically on a

research scale (milligrams to grams). For larger-scale development projects, inquiries for pilot

or bulk quantities are often necessary. When procuring this reagent, key considerations should

include purity, cost, and lead time. Below is a comparative summary of offerings from notable

vendors.
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. Price
. . Available
Supplier Purity . (USDI/EUR, Reference
Quantities
approx.)
$350/1g,
ChemShuttle 95% 1g, 59 [4]
$1050/59
o 100mg, 250mg, €189/100mg,
CymitQuimica 97%
1g €283/250mg
Inquire for ] o
Benchchem Research Grade N Inquire for pricing  [1]
quantities
Inquire (Pilot ) -
DempoChem 97%+ ] Inquire for pricing  [5]
Capacity)

Note: Prices are subject to change and may not include shipping and handling. Researchers
should always request a formal quote from the supplier.

Synthesis and Verification of 2-Cyclobutylethanol

While commercially available, situations may arise where an in-house synthesis is desirable,
either for cost reasons on a larger scale or for the preparation of specialized analogs. A
common and reliable method for synthesizing 2-cyclobutylethanol is through the reduction of
cyclobutylacetic acid or its derivatives.

Representative Synthesis Protocol: Reduction of
Cyclobutylacetic Acid

This protocol describes a standard laboratory procedure for the reduction of cyclobutylacetic
acid to 2-cyclobutylethanol using lithium aluminum hydride (LiAlH4), a potent and effective
reducing agent for carboxylic acids.

Causality: Lithium aluminum hydride is chosen for its high reactivity and ability to efficiently
reduce the carboxylic acid functional group directly to the primary alcohol in a single step. The
anhydrous ether solvent is critical as LiAlHa reacts violently with water. The acidic workup
ensures the neutralization of any remaining hydride and the protonation of the resulting
alkoxide to yield the final alcohol product.
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Step-by-Step Methodology:

e Preparation: Under an inert atmosphere (e.g., nitrogen or argon), suspend lithium aluminum
hydride (1.2 eq.) in anhydrous diethyl ether in a flame-dried, three-neck round-bottom flask
equipped with a magnetic stirrer, reflux condenser, and a dropping funnel.

» Addition of Substrate: Dissolve cyclobutylacetic acid (1.0 eq.) in anhydrous diethyl ether and
add it to the dropping funnel. Add the acid solution dropwise to the stirred LiAIlH4 suspension
at 0 °C (ice bath). The addition should be slow to control the exothermic reaction.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for an additional 4-6 hours or until the reaction is complete
(monitored by TLC or GC-MS).

e Quenching: Carefully quench the reaction by slowly adding water dropwise at 0 °C, followed
by a 15% aqueous solution of sodium hydroxide, and then more water. This procedure is
known as the Fieser workup and is designed to produce a granular precipitate that is easy to
filter.

« Filtration and Extraction: Filter the resulting solids and wash them thoroughly with diethyl
ether. Collect the filtrate, separate the organic layer, and extract the aqueous layer twice
more with diethyl ether.

 Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSOa),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The
crude product can be further purified by flash column chromatography or distillation to yield
pure 2-cyclobutylethanol.
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Synthesis Workflow

Cyclobutylacetic Acid
(Starting Material)
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1. LiAlHa, Et20, 0°C
2. H3O* workup

2-Cyclobutylethanol

(Final Product)

Purification
(Distillation or Chromatography)

Click to download full resolution via product page

Caption: A typical workflow for the synthesis of 2-cyclobutylethanol.

Protocol for Analytical Verification

Confirming the identity and purity of the synthesized or purchased material is a cornerstone of
scientific integrity.

Step-by-Step Methodology:

e Sample Preparation: Prepare a dilute solution of 2-cyclobutylethanol (~5-10 mg) in an
appropriate deuterated solvent (e.g., CDCIs) for *H and 3C NMR analysis. For GC-MS,
prepare a separate dilute solution in a volatile solvent like dichloromethane or ethyl acetate.
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* NMR Spectroscopy: Acquire *H and 3C NMR spectra. The *H NMR should show a
characteristic triplet for the -CH20H protons and complex multiplets for the cyclobutane and
adjacent methylene protons. The 13C NMR will confirm the presence of the expected number
of carbon atoms in their respective chemical environments.

e GC-MS Analysis: Inject the sample into a GC-MS instrument. The gas chromatogram will
indicate the purity of the sample by showing a single major peak. The mass spectrum of this
peak should display the correct molecular ion (m/z = 100.16) and a fragmentation pattern
consistent with the structure of 2-cyclobutylethanol.

Applications in Medicinal Chemistry and Drug
Development

2-Cyclobutylethanol is a valuable building block primarily because it provides a handle—the
primary alcohol—for further chemical transformations, attached to the conformationally rigid
cyclobutane core.

Role as a Bioisosteric and Conformational Scaffold

The primary alcohol of 2-cyclobutylethanol can be easily oxidized to an aldehyde or
carboxylic acid, converted to a leaving group (e.g., tosylate or mesylate) for nucleophilic
substitution, or used in esterification and etherification reactions. This allows for its seamless
integration into larger, more complex molecules. The attached cyclobutane ring can then:

» Restrict Conformation: Lock flexible side chains into a specific orientation to enhance binding
with a biological target.[1][2]

e Improve Metabolic Stability: Replace metabolically labile groups (e.g., isopropyl groups) to
block sites of oxidation by cytochrome P450 enzymes.

 Increase sp3 Character: Enhance the three-dimensionality of a molecule, which is often
correlated with higher clinical success rates.[1]

« Fill Hydrophobic Pockets: The non-polar cyclobutane ring is effective at occupying
hydrophobic pockets within a protein's active site.[2]
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Workflow for Integration in Drug Discovery Programs

The journey from a simple building block to a clinical candidate is a multi-step process of
design, synthesis, and testing.

Drug Discovery Workflow

-
Iterative A
2-Cyclobutylethanol . . Lead Compound X Lead Optimization
(Building Block) Multi-step Synthesis Generation Testing (SAR Studies) Preclinical Candidate

Click to download full resolution via product page
Caption: Integration of a building block into a drug discovery pipeline.

This iterative cycle involves synthesizing a series of compounds where the cyclobutane moiety
is explored in different positions of a lead molecule. Each new compound is then tested in
biological assays to build a Structure-Activity Relationship (SAR), guiding the design of the next
generation of molecules until a preclinical candidate with the desired profile is identified.

Safety, Handling, and Storage

Proper handling of all chemical reagents is paramount for laboratory safety. 2-
Cyclobutylethanol has defined hazards that require careful management.

e Hazard Identification: The compound is classified as a flammable liquid and vapor. It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

o Personal Protective Equipment (PPE): Always handle 2-cyclobutylethanol in a well-
ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and
chemical-resistant gloves.

o Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking
tools and take precautionary measures against static discharge. Avoid breathing vapors or
mist.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids. Recommended storage temperatures from suppliers range from 2-8°C
to -20°C for long-term stability.[4][6]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before handling
the material.

Conclusion

2-Cyclobutylethanol is more than just a simple primary alcohol; it is a strategic tool for the
modern medicinal chemist. Its commercial availability provides a straightforward route to
incorporate the increasingly important cyclobutane scaffold into drug candidates. By leveraging
its unique conformational and physicochemical properties, researchers can design molecules
with improved pharmacological profiles, ultimately contributing to the development of safer and
more effective medicines. This guide provides the foundational knowledge—from procurement
and synthesis to application and safety—to confidently and effectively utilize this valuable
building block in advanced research and development programs.

References
e 2-Cyclobutylethanol. Cusabio. Available at: [Link]

¢ Cyclobutaneethanol. PubChem, National Institutes of Health. Available at: [Link]

e Cyclobutaneethanol | C6H120 | CID 21441185. PubChem, National Institutes of Health.
Available at: [Link]

o Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Semantic
Scholar. Available at: [Link]

o Contents - The Royal Society of Chemistry. Royal Society of Chemistry. Available at: [Link]

e Cyclopentylacetyl chloride | C7H11CIO | CID 3485182. PubChem, National Institutes of
Health. Available at: [Link]

e Cyclobutanes in Small-Molecule Drug Candidates. PMC, PubMed Central. Available at:
[Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.researchgate.net/figure/Examples-of-1-2-disubsituted-cyclobutanes-in-clinical-trials-anti-tumor-agent-1_fig1_385347473
https://www.guidechem.com/encyclopedia/2-cyclobutylethanol-dic2943021.html
https://www.benchchem.com/product/b1632531/docs?utm_src=pdf-body#commercial-availability-of-2-cyclobutylethanol
https://www.benchchem.com/product/b1632531/docs?utm_src=pdf-body#commercial-availability-of-2-cyclobutylethanol
https://www.cusabio.com/2-Cyclobutylethanol-1596421.html
https://pubchem.ncbi.nlm.nih.gov/compound/21441185
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobutaneethanol
https://www.semanticscholar.org/paper/Cyclobutane-Containing-Alkaloids%3A-Origin%2C-and-Sergeiko-Poroikov/a13998b368739980645a2781440d9e86975a5c6c
https://www.rsc.org/suppdata/c7/sc/c7sc04175k/c7sc04175k1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylacetyl-chloride
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7695349/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Enantioselective Synthesis of 2-Substituted Cyclobutanones. ResearchGate. Available at:
[Link]

« Synthesis of 3-borylated cyclobutanols from epihalohydrins or epoxy alcohol derivatives.
Semantic Scholar. Available at: [Link]

¢ Cyclobutanemethanol. SpectraBase. Available at: [Link]

e Cyclobutyl- and Cyclobutenylphosphonates: Synthesis, Transformations and Biological
Activities. Semantic Scholar. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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